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Compound of Interest

Compound Name: Hafnium-177

Cat. No.: B1218015 Get Quote

For researchers, scientists, and drug development professionals requiring precise and accurate

quantification of hafnium, the choice of a reliable standard solution is paramount. This guide

provides a comprehensive comparison of the widely recognized National Institute of Standards

and Technology (NIST) Standard Reference Material (SRM) 3122 with commercially available

alternatives. This objective analysis, supported by key specifications and a detailed

experimental protocol, aims to assist in the selection of the most suitable standard for your

analytical needs.

Performance and Specifications: A Comparative
Analysis
The primary standard for hafnium analysis is NIST SRM 3122, a solution prepared

gravimetrically from high-purity hafnium metal.[1][2] It is intended for use as a primary

calibration standard for determining hafnium concentrations.[1][2] A key feature of NIST SRMs

is their direct traceability to the International System of Units (SI), ensuring the highest level of

accuracy and metrological traceability.[1]

Several commercial suppliers offer certified reference materials (CRMs) for hafnium, often with

traceability to NIST SRMs. These alternatives provide a valuable option for routine analysis and

quality control. The following table summarizes the key specifications of NIST SRM 3122 and a

selection of commercially available hafnium standard solutions.
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Parameter

NIST SRM

3122 (Lot

230104)

Sigma-

Aldrich

(TraceCE

RT®)

SPEX

CertiPrep

(Assuranc

e®)

Ricca

Chemical

(VeriSpec

®)

Reagecon
Inorganic

Ventures

Certified

Concentrati

on

10.004 ±

0.021

mg/g[2]

Typically

1000 mg/L

(exact

value and

uncertainty

on CoA)[3]

Typically

1000

µg/mL

(exact

value and

uncertainty

on CoA)[1]

[4]

Typically

1000 ppm

(exact

value and

uncertainty

on CoA)[5]

[6]

Typically

1000

µg/mL

(exact

value and

uncertainty

on CoA)[7]

[8]

Typically

10, 100,

1000, or

10,000

µg/mL

(exact

value and

uncertainty

on CoA)[9]

[10][11]

Uncertainty

Expanded

uncertainty

with a

coverage

factor of

2.36 for a

95%

confidence

interval[2]

Expanded

uncertainty

reported on

the

Certificate

of Analysis

(CoA)

Expanded

uncertainty

reported on

the CoA

Expanded

uncertainty

reported on

the CoA

Expanded

uncertainty

reported on

the CoA

Expanded

uncertainty

reported on

the CoA

Matrix

Nitric acid

(~1.6

mol/L) and

hydrofluori

c acid

(~0.6

mol/L)[2]

5% Nitric

acid and

<0.5%

hydrofluori

c acid[3]

2%

Hydrochlori

c acid[1][4]

2% Nitric

acid/hydrofl

uoric acid

or 2%

Hydrochlori

c

acid/hydrofl

uoric

acid[5][12]

1%

Hydrofluori

c acid and

5% Nitric

acid[8]

Nitric acid

with trace

hydrofluori

c acid or

Water with

nitric and

hydrofluori

c acid[9]

[11]

Traceability Traceable

to the SI

unit

Traceable

to NIST

SRMs[3]

NIST

Traceable[

1]

NIST

Traceable[

5]

Traceable

to NIST

Traceable

to NIST
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(kilogram)

[1]

Standards[

8]

SRM

3122[9]

Accreditati

on

N/A

(National

Metrology

Institute)

ISO 17034

and

ISO/IEC

17025[3]

Accredited

by A2LA for

ISO/IEC

17025 and

ISO

17034[1][4]

Manufactur

ed and

tested in

an ISO

17025/Gui

de 34

Accredited

Facility[5]

[6]

ISO 17025

Accredited

Manufactur

ed in

accordanc

e with

stringent

Quality

Assurance

guidelines

Format

50 mL

single-

element

solution[2]

Typically

100 mL

single-

element

solution[3]

Typically

30 mL, 125

mL, or 500

mL single-

element

solution[1]

[13]

Typically

100 mL,

250 mL, or

500 mL

single-

element

solution[5]

[12]

Typically

100 mL

single-

element

solution[8]

Typically

125 mL or

500 mL

single-

element

solution[9]

[10][11]

Note: The exact certified concentration and uncertainty for commercial standards are lot-

specific and can be found on the Certificate of Analysis (CoA) provided by the supplier.

Logical Comparison of Hafnium Standard Solutions
The choice between NIST SRM 3122 and its alternatives depends on the specific requirements

of the application. The following diagram illustrates the key decision-making factors.

Application Requirement

Primary Calibration Standard
(Highest Accuracy & Traceability)

Requires highest
metrological traceability

Routine Analysis & QC
(Traceable & Cost-Effective)

Requires reliable and
cost-effective standard

NIST SRM 3122

Commercial CRMs
(e.g., TraceCERT®, Assurance®,

VeriSpec®, Reagecon, Inorganic Ventures)
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Comparison of Hafnium Standard Solutions.

Experimental Protocol: Preparation of Hafnium
Calibration Standards for ICP-OES Analysis
This protocol outlines the preparation of a series of working calibration standards from a high-

concentration stock solution, such as NIST SRM 3122, for analysis by Inductively Coupled

Plasma - Optical Emission Spectrometry (ICP-OES).

Materials:

Hafnium standard stock solution (e.g., NIST SRM 3122)

High-purity (e.g., trace metal grade) nitric acid (HNO₃)

High-purity (e.g., trace metal grade) hydrofluoric acid (HF) (if required to match the matrix of

the stock standard and samples)

Deionized water (ASTM Type I)

Calibrated pipettes and volumetric flasks (Class A)

Clean, acid-leached sample tubes

Procedure:

Preparation of Diluent: Prepare a diluent solution with an acid matrix that matches the matrix

of the hafnium stock solution and the samples to be analyzed. For example, if the stock

solution is in 2% nitric acid, prepare a 2% (v/v) nitric acid solution by adding the calculated

volume of concentrated nitric acid to deionized water.

Preparation of Intermediate Standard:

Accurately pipette a known volume of the hafnium stock solution into a volumetric flask.

Dilute to the mark with the prepared diluent.
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This intermediate standard can then be used to prepare the working standards. The

concentration of this standard should be chosen to facilitate the preparation of the desired

range of working standards.

Preparation of Working Standards:

Prepare a series of at least three to five working standards by serial dilution of the

intermediate standard.

The concentration of the working standards should bracket the expected concentration

range of the hafnium in the samples.

A blank standard (diluent only) must also be included in the calibration series.

Example Dilution Scheme:

To prepare a set of 0.1, 0.5, 1.0, 5.0, and 10.0 ppm working standards from a 1000 ppm stock

solution:

Intermediate Standard (100 ppm): Pipette 10 mL of the 1000 ppm stock solution into a 100

mL volumetric flask and dilute to the mark with the diluent.

Working Standards:

10.0 ppm: Pipette 10 mL of the 100 ppm intermediate standard into a 100 mL volumetric

flask and dilute to the mark.

5.0 ppm: Pipette 5 mL of the 100 ppm intermediate standard into a 100 mL volumetric

flask and dilute to the mark.

1.0 ppm: Pipette 1 mL of the 100 ppm intermediate standard into a 100 mL volumetric

flask and dilute to the mark.

0.5 ppm: Pipette 5 mL of the 10.0 ppm working standard into a 100 mL volumetric flask

and dilute to the mark.

0.1 ppm: Pipette 1 mL of the 10.0 ppm working standard into a 100 mL volumetric flask

and dilute to the mark.
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Quality Control:

A Quality Control (QC) standard should be prepared from an independent hafnium standard

solution to verify the accuracy of the calibration curve.

The QC standard should be analyzed periodically throughout the analytical run.

Experimental Workflow
The following diagram illustrates the workflow for preparing hafnium calibration standards and

performing an analysis using ICP-OES.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Preparation

ICP-OES Analysis

Hafnium Stock Solution
(e.g., NIST SRM 3122)

Prepare Intermediate Standard

Prepare Working Standards
(including blank)

Instrument Calibration
(using working standards)

Prepare QC Standard
(from independent source)

QC Check

Sample Analysis

Data Processing & Reporting

Click to download full resolution via product page

Workflow for Hafnium Analysis by ICP-OES.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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